2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide

• Molecular Formula: C22H21FN2O5S2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 2-[[4-(benzenesulfonyl)-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H21FN2O5S2/c23-16-10-8-15(9-11-16)20-25-21(32(27,28)18-6-2-1-3-7-18)22(30-20)31-14-19(26)24-13-17-5-4-12-29-17/h1-3,6-11,17H,4-5,12-14H2,(H,24,26)
• InChI Key: TWYIRKAKKIDFNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=CC=C4

Description

2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes a fluorophenyl group, a phenylsulfonyl group, and an oxazole ring, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide typically involves multiple steps, including the formation of the oxazole ring and the introduction of the fluorophenyl and phenylsulfonyl groups. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, such as continuous flow reactors, to optimize the reaction conditions and improve the efficiency of the process. These methods are designed to produce the compound in large quantities while maintaining high standards of quality and consistency.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 2,4-Difluorophenyl isocyanate
• Disilane-bridged architectures
• Ethyl acetoacetate

Uniqueness

Compared to similar compounds, 2-{[2-(4-fluorophenyl)-4-(phenylsulfonyl)-1,3-oxazol-5-yl]thio}-N-(tetrahydrofuran-2-ylmethyl)acetamide stands out due to its unique combination of functional groups and structural features. This uniqueness contributes to its diverse range of applications and potential for further research.